1-Benzoylpiperidine-4-carbothioamide
Description
Scientific Research Applications
Biological Importance of Incretins
Incretins such as GLP-1 and GIP play crucial roles in nutrient metabolism, enhancing insulin secretion, and promoting satiety. These peptides have been the focus of therapeutic development for type 2 diabetes, leveraging their ability to regulate blood glucose levels without significant side effects related to weight gain. The study of incretins and their receptors could provide insights into potential applications of 1-Benzoylpiperidine-4-carbothioamide in metabolic disease modulation, given its potential to interact with similar biological targets (Baggio & Drucker, 2007).
Antimicrobial and Antifungal Agents
The design and development of small-molecule inhibitors for therapeutic applications, including antimicrobial and antifungal agents, are crucial areas of research. The structural exploration and optimization of compounds like 1-Benzoylpiperidine-4-carbothioamide could lead to the discovery of potent anticoagulants or antimicrobial agents with specific target profiles (Pauls, Ewing, & Choi-Sledeski, 2001).
Supramolecular Chemistry and Nanotechnology
Benzene-1,3,5-tricarboxamide derivatives have showcased their utility across a range of scientific disciplines, including supramolecular chemistry and nanotechnology. The structural features and self-assembly behavior of these compounds enable their use in applications from material science to biomedicine. The chemical versatility of structures related to 1-Benzoylpiperidine-4-carbothioamide offers a promising avenue for novel applications in these fields (Cantekin, de Greef, & Palmans, 2012).
Antimicrobial Resistance and Disinfection
The impact of biocidal agents on antimicrobial resistance highlights the need for new compounds that can effectively disinfect without promoting resistance. Research into compounds with antimicrobial properties, such as 1-Benzoylpiperidine-4-carbothioamide, is essential in addressing the challenges of healthcare-associated infections and resistance mechanisms (Kampf, 2018).
properties
IUPAC Name |
1-benzoylpiperidine-4-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c14-12(17)10-6-8-15(9-7-10)13(16)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H2,14,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPHXEUMKIIVRQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=S)N)C(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzoylpiperidine-4-carbothioamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-2-naphthol](/img/structure/B2977102.png)
![1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane](/img/structure/B2977116.png)
![2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2977119.png)
![N1-cyclohexyl-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide](/img/structure/B2977120.png)
